Cas no 1177266-41-9 (Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 1177266-41-9
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• MDL: MFCD13184503
• CID: 831821
• PubChem ID: 67027304
• Update Time: 2025-08-05

Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 7-(phenylMethyl)-, 1,1-diMethylethyl ester
• 7-(phenylmethyl)-2,7-Diazaspiro[4.4]nonane-2-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• SLDUJJSRLZDAIX-UHFFFAOYSA-N
• SB21965
• 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid,7-(phenylmethyl)-,1,1-dimethylethyl ester
• 1,1-Dimethylethyl 7-(phenylmethyl)-2,7-diazaspiro[4.4]nonane-2-carboxylate
• DB-359692
• MFCD13184503
• SCHEMBL1426231
• AKOS032961051
• AS-78746
• 7-Benzyl-2-boc-2,7-diazaspiro[4.4]nonane
• t-Butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• 2-Boc-7-benzyl-2,7-diazaspiro[4.4]nonane
• 1177266-41-9
• tert-butyl7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate
• P20902
• SY323866
• CXB26641
• Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate

• MDL： MFCD13184503
• Inchi： 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-12-10-19(15-21)9-11-20(14-19)13-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3
• InChI Key： SLDUJJSRLZDAIX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C1)CN(CC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 3

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),

Additional information on Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate

Research Brief on Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS: 1177266-41-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS: 1177266-41-9) is a spirocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the diazaspiro[4.4]nonane family, which is known for its structural rigidity and ability to serve as a versatile scaffold for the development of bioactive molecules. The tert-butyl carboxylate and benzyl substituents further enhance its utility as an intermediate in the synthesis of pharmacologically active compounds.

Recent studies have highlighted the role of Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate in the development of novel therapeutics targeting central nervous system (CNS) disorders, including neurodegenerative diseases and psychiatric conditions. The spirocyclic core of this compound provides a unique three-dimensional structure that can interact with diverse biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, which are often implicated in CNS pathologies. Researchers have utilized this compound as a key intermediate in the synthesis of potential drug candidates with improved blood-brain barrier permeability and target selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the use of Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate as a precursor for the development of sigma-1 receptor modulators. The study reported that derivatives of this compound exhibited high affinity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function. The researchers employed a multi-step synthetic route, starting with the spirocyclic scaffold, to generate a library of analogs with varying substituents. Biological evaluation revealed that several analogs displayed promising neuroprotective effects in cellular models of oxidative stress and amyloid-beta toxicity.

Another significant application of this compound was reported in a 2022 patent (WO2022156789A1), where it was used as a building block for the synthesis of novel kinase inhibitors. The patent highlighted the compound's utility in creating selective inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The spirocyclic structure was found to confer enhanced binding affinity and selectivity, reducing off-target effects commonly associated with kinase inhibitors. Preliminary in vivo studies in xenograft models demonstrated potent antitumor activity with minimal toxicity, suggesting its potential as a lead compound for further development.

From a synthetic chemistry perspective, Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate offers several advantages. Its rigid spirocyclic core minimizes conformational flexibility, which can improve binding specificity to biological targets. Additionally, the presence of the tert-butyl carboxylate group allows for facile derivatization through standard coupling reactions, enabling rapid generation of diverse analogs. Recent advances in asymmetric synthesis have also facilitated the production of enantiomerically pure forms of this compound, which is crucial for optimizing pharmacokinetic properties and reducing potential side effects.

Despite these promising developments, challenges remain in the widespread application of Tert-butyl 7-benzyl-2,7-diazaspiro[4.4]nonane-2-carboxylate. Issues such as scalability of synthesis, metabolic stability of derived compounds, and potential toxicity profiles need to be addressed in future research. However, ongoing studies continue to explore its potential in other therapeutic areas, including anti-inflammatory and antimicrobial applications. The compound's versatility and the growing body of research supporting its utility suggest that it will remain a valuable tool in medicinal chemistry and drug discovery efforts in the coming years.